Cas no 2227912-70-9 ((2S)-4-(2-methylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2-methylphenyl)butan-2-ol
• CAS No: 2227912-70-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 5986728
• PubChem ID: 165755225
• Update Time: 2025-10-31

(2S)-4-(2-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methylphenyl)butan-2-ol
• 2227912-70-9
• EN300-1832196

• Inchi： 1S/C11H16O/c1-9-5-3-4-6-11(9)8-7-10(2)12/h3-6,10,12H,7-8H2,1-2H3/t10-/m0/s1
• InChI Key： ZZSGUPKJTKHFAL-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-methylphenyl)butan-2-ol

Comprehensive Analysis of (2S)-4-(2-methylphenyl)butan-2-ol (CAS No. 2227912-70-9): Properties, Applications, and Industry Insights

The compound (2S)-4-(2-methylphenyl)butan-2-ol (CAS No. 2227912-70-9) is a chiral secondary alcohol with a phenylbutane backbone, gaining attention in pharmaceutical and fine chemical industries. Its asymmetric carbon at the 2-position and 2-methylphenyl substitution make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in enantioselective catalysis and flavor/fragrance applications, aligning with trends favoring sustainable chiral building blocks.

Recent studies highlight the compound's potential in drug discovery, particularly for CNS-targeting molecules due to its lipophilic butan-2-ol moiety. The CAS 2227912-70-9 database entries reveal >85% enantiomeric purity in commercial samples, meeting stringent requirements for GMP synthesis. Analytical techniques like HPLC chiral separation and NMR stereochemical analysis are critical for quality control, addressing common user queries about characterization methods.

From a synthetic chemistry perspective, the (2S)-configuration enables unique steric interactions in transition states, as evidenced by its use in kinetic resolution processes. Industry reports indicate growing demand for this compound in non-racemic synthesis of antihistamines and antiviral precursors. Its logP value (~2.1) and hydrogen bonding capacity make it particularly valuable for optimizing drug blood-brain barrier permeability – a hot topic in neuropharmacology research.

Environmental considerations drive innovation in producing 2227912-70-9 via biocatalytic routes, with recent patents describing recombinant yeast strains for green chemistry synthesis. This responds to market demands for eco-friendly chiral alcohols, as reflected in search trends for biodegradable intermediates. The compound's low acute toxicity (LD50 >2000 mg/kg) and REACH compliance further enhance its commercial viability.

Material science applications are emerging, with the 2-methylphenyl group enabling π-stacking interactions in liquid crystal formulations. Patent analysis shows increasing use in advanced OLED materials, particularly for electron transport layers. These developments correlate with rising searches for aromatic alcohol semiconductors, positioning (2S)-4-(2-methylphenyl)butan-2-ol as a multi-industry asset.

Quality standards for CAS 2227912-70-9 continue evolving, with USP/EP monographs now specifying limits for diastereomeric impurities. Analytical challenges like enantiomer cross-contamination remain frequent search queries, prompting manufacturers to implement QbD approaches in process development. The compound's melting point (42-44°C) and specific rotation ([α]D20 = -15° to -18°) serve as critical quality attributes.

Supply chain dynamics reveal interesting patterns – while traditional markets prioritize pharma-grade 2227912-70-9, emerging economies show stronger demand for technical-grade material in agrochemical applications. This bifurcation reflects in search volume differences between GMP chiral alcohol and bulk butan-2-ol derivatives across regions. Storage recommendations typically emphasize argon atmosphere protection to prevent racemization, a key concern for end-users.

Future prospects include potential applications in proton-coupled electron transfer systems and organocatalysis, with computational studies predicting novel reactivity patterns for the (2S)-4-(2-methylphenyl)butan-2-ol scaffold. These directions align with growing academic interest in sterically hindered alcohols as shown by citation trends. The compound's unique balance of aromaticity and aliphatic flexibility continues to inspire innovative applications across chemical disciplines.